(3-methoxyphenyl)[1'-(2-phenylethyl)-1,4'-bipiperidin-3-yl]methanone

• IUPAC Name: (3-methoxyphenyl)-[1-[1-(2-phenylethyl)piperidin-4-yl]piperidin-3-yl]methanone
• InChI: InChI=1S/C26H34N2O2/c1-30-25-11-5-9-22(19-25)26(29)23-10-6-15-28(20-23)24-13-17-27(18-14-24)16-12-21-7-3-2-4-8-21/h2-5,7-9,11,19,23-24H,6,10,12-18,20H2,1H3
• InChI Key: XADLRCJPKYMMSH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)C2CCCN(C2)C3CCN(CC3)CCC4=CC=CC=C4
• Molecular Formula: C26H34N2O2
• Molecular Weight: 406.6 g/mol

Description

(3-methoxyphenyl)[1'-(2-phenylethyl)-1,4'-bipiperidin-3-yl]methanone, also known as MPBD, is a synthetic compound that belongs to the class of piperidine-based designer drugs. It has gained attention in recent years due to its potential use in scientific research and its ability to interact with the human body's receptors.

Mechanism of Action

(3-methoxyphenyl)[1'-(2-phenylethyl)-1,4'-bipiperidin-3-yl]methanone acts as a partial agonist at the dopamine D2 and D3 receptors, which are involved in the regulation of movement, motivation, and reward. It also acts as a partial agonist at the serotonin 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception.
Biochemical and Physiological Effects
(3-methoxyphenyl)[1'-(2-phenylethyl)-1,4'-bipiperidin-3-yl]methanone has been shown to increase the release of dopamine and serotonin in the brain, which can lead to increased feelings of pleasure and euphoria. It has also been found to increase locomotor activity and reduce anxiety in animal studies.

Advantages and Limitations for Lab Experiments

The advantages of using (3-methoxyphenyl)[1'-(2-phenylethyl)-1,4'-bipiperidin-3-yl]methanone in lab experiments include its high affinity for specific receptors, its ability to cross the blood-brain barrier, and its potential use in the development of new drugs. However, its limitations include the lack of long-term safety data and the potential for abuse.

Future Directions

Future research on (3-methoxyphenyl)[1'-(2-phenylethyl)-1,4'-bipiperidin-3-yl]methanone could focus on its potential use in the treatment of various neurological and psychiatric disorders, such as Parkinson's disease, schizophrenia, and depression. It could also be used to study the mechanisms underlying drug addiction and the development of new drugs for addiction treatment. Additionally, further research could investigate the long-term safety and potential side effects of (3-methoxyphenyl)[1'-(2-phenylethyl)-1,4'-bipiperidin-3-yl]methanone.

Synthesis Methods

The synthesis of (3-methoxyphenyl)[1'-(2-phenylethyl)-1,4'-bipiperidin-3-yl]methanone involves the reaction of 3-methoxyphenylacetone with 1,4'-bipiperidin-3-amine in the presence of a reducing agent and a catalyst. The product is then purified through a series of chromatographic techniques to obtain the final compound.

Scientific Research Applications

(3-methoxyphenyl)[1'-(2-phenylethyl)-1,4'-bipiperidin-3-yl]methanone has been used in scientific research to study its effects on the human body's receptors. It has been found to bind with high affinity to the dopamine D2 and D3 receptors, as well as the serotonin 5-HT2A receptor. This makes it a potential candidate for the development of new drugs for the treatment of various neurological and psychiatric disorders.